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Compound of Interest

Compound Name: 4-Dodecylphenol

Cat. No.: B094205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

4-Dodecylphenol. It includes detailed experimental protocols for the determination of its core

properties and visual representations of its potential biological signaling pathways and

experimental workflows.

Chemical and Physical Properties of 4-
Dodecylphenol
4-Dodecylphenol is an organic compound belonging to the alkylphenol family. It consists of a

phenol ring substituted with a dodecyl group at the para (4) position. The dodecyl group can be

a linear chain (n-dodecylphenol) or a branched isomer. The properties can vary slightly

depending on the isomeric form.

Summary of Physicochemical Data
The following tables summarize the key chemical and physical properties of 4-Dodecylphenol.
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Identifier Value Source

IUPAC Name 4-dodecylphenol [1]

CAS Number
104-43-8 (for p-n-

dodecylphenol)
[1]

27193-86-8 (for mixture of

isomers)
[2][3]

121158-58-5 (for branched

dodecylphenol)
[4][5]

Molecular Formula C18H30O [1][4][6]

Molecular Weight 262.43 g/mol [1][2][3]

Canonical SMILES
CCCCCCCCCCCCC1=CC=C(

C=C1)O
[1]

InChI Key
KJWMCPYEODZESQ-

UHFFFAOYSA-N
[1][2]
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Physical Property Value Source

Physical Description

Straw-colored liquid with a

phenolic odor. May also

appear as a white to light

yellow powder or crystal.

[1][7]

Boiling Point 310-335 °C (lit.) [2][8][9][10][11]

Melting Point
64.0 to 68.0 °C (for crystalline

form)
[7]

Density 0.94 g/mL at 25 °C (lit.) [2][8][9][10][11]

Vapor Pressure 3.3E-06 mmHg at 25°C [8]

Water Solubility Miscible [8]

Flash Point >230 °F (>110 °C) [8]

Refractive Index n20/D 1.503 (lit.) [2][8][9][10][11]

LogP (Octanol-Water Partition

Coefficient)
5.85560 [8]

Experimental Protocols
The determination of the physicochemical properties of chemical substances like 4-
Dodecylphenol is guided by standardized international protocols, such as the OECD

Guidelines for the Testing of Chemicals. These guidelines ensure data reliability and

comparability across different laboratories.

Determination of Boiling Point (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the standard

atmospheric pressure (101.325 kPa).[2][8] Several methods can be employed:

Ebulliometer Method: This method involves measuring the boiling point by directly observing

the temperature of the boiling liquid in a specialized apparatus called an ebulliometer.
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Dynamic Method: This method measures the boiling point by determining the vapor pressure

of the substance as a function of temperature. The boiling point is the temperature at which

the vapor pressure reaches the ambient atmospheric pressure.

Distillation Method: This method determines the boiling range of a substance by distillation.

Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the

temperature at which a continuous stream of bubbles emerges is recorded.

Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal

analysis techniques can be used to determine the boiling point by detecting the endothermic

event associated with boiling.

Determination of Density (OECD Guideline 109)
Density is the mass of a substance per unit volume.[1] For liquids like 4-Dodecylphenol, the

following methods are commonly used:

Hydrometer: A weighted glass float is placed in the liquid, and the density is read from a

calibrated scale on the stem.

Hydrostatic Balance: The density is calculated from the difference in the weight of a solid

body in air and when immersed in the liquid.

Oscillating Densimeter: The natural frequency of a U-shaped tube filled with the liquid is

measured, which is directly related to the density of the liquid.

Pycnometer Method: A glass bottle with a specific volume (pycnometer) is weighed empty,

then filled with the liquid and weighed again. The density is calculated from the mass of the

liquid and the known volume of the pycnometer.

Determination of Water Solubility (OECD Guideline 105)
Water solubility is the saturation mass concentration of a substance in water at a given

temperature.[3][12] The two primary methods are:

Column Elution Method: This method is suitable for substances with low solubility. A column

is packed with an inert support material coated with the test substance. Water is passed
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through the column, and the concentration of the substance in the eluate is determined until

it becomes constant.

Flask Method: A certain amount of the substance is stirred in water at a constant

temperature for a prolonged period to achieve saturation. The concentration of the substance

in the aqueous phase is then determined after separating any undissolved material.

Biological Activity and Signaling Pathways
Alkylphenols, including 4-dodecylphenol, are known as endocrine-disrupting chemicals

(EDCs).[13] They can interfere with the body's endocrine system, primarily by mimicking the

action of estrogen.

Estrogen Receptor Signaling Pathway
4-Dodecylphenol can bind to estrogen receptors (ERα and ERβ), initiating a signaling

cascade that is normally triggered by the natural hormone estradiol. This can lead to the

inappropriate activation of estrogen-responsive genes, potentially causing adverse health

effects.
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Potential Endocrine Disruption Pathway of 4-Dodecylphenol
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Caption: Potential mechanism of endocrine disruption by 4-Dodecylphenol via the estrogen

receptor pathway.

Experimental Workflow
The following diagram illustrates a general workflow for the determination of the

physicochemical properties of a chemical substance like 4-Dodecylphenol, based on OECD

guidelines.
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General Workflow for Physicochemical Property Determination

1. Planning & Preparation

2. Experiment Execution

3. Data Analysis & Reporting

Gather Substance Information
(Structure, Purity, etc.)

Select Appropriate OECD Guideline

Prepare & Calibrate Instruments

Perform Experiment
(e.g., Boiling Point, Density)

Record Raw Data

Analyze Data & Calculate Results

Generate Test Report

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of physicochemical

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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